Cas no 1565480-39-8 (3-(oxan-4-yl)azepan-2-one)

• Product Name: 3-(oxan-4-yl)azepan-2-one
• CAS No: 1565480-39-8
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 4606469
• Update Time: 2025-05-25

3-(oxan-4-yl)azepan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(oxan-4-yl)azepan-2-one

• Inchi： 1S/C11H19NO2/c13-11-10(3-1-2-6-12-11)9-4-7-14-8-5-9/h9-10H,1-8H2,(H,12,13)
• InChI Key： DJMUFVFTBFUPMV-UHFFFAOYSA-N
• SMILES： N1CCCCC(C2CCOCC2)C1=O

Additional information on 3-(oxan-4-yl)azepan-2-one

Introduction to 3-(oxan-4-yl)azepan-2-one (CAS No. 1565480-39-8)

3-(oxan-4-yl)azepan-2-one is a heterocyclic compound with significant potential in the field of pharmaceutical chemistry and medicinal research. Its unique structural framework, combining an azepane ring with an oxane moiety, positions it as a valuable scaffold for the development of novel bioactive molecules. This introduction delves into the compound's chemical properties, synthetic pathways, and its emerging applications in drug discovery, particularly in the context of recent advancements in medicinal chemistry.

The molecular structure of 3-(oxan-4-yl)azepan-2-one (CAS No. 1565480-39-8) consists of a seven-membered azepane ring linked to a five-membered oxane ring through an oxygen atom at the 2-position of the azepane. This connectivity introduces rigidity and conformational constraints that can be exploited to modulate biological activity. The presence of both nitrogen and oxygen heteroatoms in close proximity suggests that this compound may exhibit a wide range of pharmacological interactions, making it an attractive candidate for further exploration.

In recent years, there has been growing interest in designing small molecules with complex heterocyclic motifs for therapeutic applications. The 3-(oxan-4-yl)azepan-2-one scaffold has emerged as a promising platform due to its ability to mimic natural products and bioactive peptides. Its structural features allow for facile derivatization, enabling chemists to generate libraries of compounds with tailored properties. This flexibility has been leveraged in high-throughput screening campaigns to identify lead compounds for various diseases.

The synthesis of 3-(oxan-4-yl)azepan-2-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. One common approach involves the construction of the azepane ring through cyclization reactions, followed by functionalization at the 2-position to introduce the oxane moiety. Recent advances in catalytic processes have enabled more efficient and sustainable routes to this compound, reducing the reliance on hazardous reagents and minimizing waste generation.

One of the most compelling aspects of 3-(oxan-4-yl)azepan-2-one is its potential as a pharmacophore in drug discovery. The combination of azepane and oxane moieties creates a unique chemical space that is underexplored compared to more conventional heterocyclic systems such as benzodiazepines or tetrazoles. Preliminary computational studies have suggested that this scaffold can interact with biological targets in multiple ways, including hydrogen bonding, hydrophobic interactions, and π-stacking.

Recent experimental investigations have begun to uncover the biological activities associated with derivatives of 3-(oxan-4-yl)azepan-2-one. For instance, certain analogs have shown promise as kinase inhibitors, which are critical targets in oncology research. The nitrogen atoms within the azepane ring provide opportunities for coordination with metal ions, which can be exploited in designing metallodrugs for treating metalloproteinase-mediated diseases. Additionally, the oxygen atom at the 2-position offers a site for further functionalization to enhance solubility or metabolic stability.

The oxane moiety itself contributes unique properties to this compound family. Its cyclic ether structure can influence solubility and permeability across biological membranes, making it an ideal candidate for oral administration. Furthermore, oxanes are known for their stability under various conditions, which is advantageous for pharmaceutical formulations that require long shelf lives or exposure to extreme environments.

In conclusion, 3-(oxan-4-yl)azepan-2-one (CAS No. 1565480-39-8) represents a fascinating entry point into the development of novel therapeutic agents. Its structural complexity and synthetic accessibility make it a versatile scaffold for medicinal chemists seeking to design innovative drugs. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a significant role in future pharmaceutical breakthroughs.